Cas no 152571-58-9 (1H-Indene, 1-(2-phenylethyl)-)

• Product Name: 1H-Indene, 1-(2-phenylethyl)-
• CAS No: 152571-58-9
• MF: C₁₇H₁₆
• MW: 220.308944702148
• CID: 1333024
• PubChem ID: 15899953
• Update Time: 2025-07-20

1H-Indene, 1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1-(2-phenylethyl)-
• 152571-58-9
• 1-(2-phenylethyl)-1H-indene
• 1-(2-Phenylethyl)indene

• Inchi： 1S/C17H16/c1-2-6-14(7-3-1)10-11-16-13-12-15-8-4-5-9-17(15)16/h1-9,12-13,16H,10-11H2
• InChI Key： GFHIEENDCJQBOC-UHFFFAOYSA-N
• SMILES： C1(C=CC2C=CC=CC1=2)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.12528
• Monoisotopic Mass: 220.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1H-Indene, 1-(2-phenylethyl)-

Comprehensive Analysis of 1H-Indene, 1-(2-phenylethyl)- (CAS No. 152571-58-9): Properties, Applications, and Industry Trends

The chemical compound 1H-Indene, 1-(2-phenylethyl)- (CAS No. 152571-58-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique indene core structure and phenylethyl side chain, this compound exhibits versatile properties, making it valuable for synthetic applications. In this article, we delve into its molecular characteristics, potential uses, and how it aligns with current trends like green chemistry and drug discovery.

Chemically, 1H-Indene, 1-(2-phenylethyl)- belongs to the polycyclic aromatic hydrocarbon (PAH) family, featuring a fused benzene and cyclopentene ring system. Its CAS No. 152571-58-9 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often explore its derivatives for bioactive molecule synthesis, leveraging its rigid scaffold to modulate drug-receptor interactions. Recent studies highlight its role in developing non-linear optical materials, a hot topic in advanced photonics.

From an industrial perspective, the demand for high-purity 1H-Indene derivatives has risen due to their utility in organic electronics and catalysis. For instance, its structural motif is being tested in OLED (Organic Light-Emitting Diode) technologies, addressing the global push for energy-efficient displays. Additionally, its compatibility with microwave-assisted synthesis—a trending sustainable chemistry technique—reduces reaction times and waste, aligning with ESG (Environmental, Social, and Governance) goals.

In the pharmaceutical sector, 1-(2-phenylethyl)-1H-indene scaffolds are investigated for central nervous system (CNS) drug candidates. Its lipophilic nature enhances blood-brain barrier permeability, a critical factor in neurodegenerative disease research. Notably, queries like "indene derivatives in drug design" and "CAS 152571-58-9 applications" frequently appear in scientific literature searches, reflecting growing interest.

Quality control of CAS No. 152571-58-9 is paramount, with analytical techniques like HPLC and NMR ensuring batch consistency. Suppliers emphasize REACH compliance and GMP standards, responding to stricter global regulations. For buyers, keywords such as "buy 1H-Indene, 1-(2-phenylethyl)-" or "152571-58-9 supplier" often lead to specialized vendors offering lab-scale to bulk quantities.

Looking ahead, innovations in catalytic hydrogenation and biocatalysis may further optimize the production of 1H-Indene, 1-(2-phenylethyl)-, reducing costs and environmental impact. As industries prioritize carbon-neutral synthesis, this compound’s role in circular economy models could expand, cementing its relevance in next-gen fine chemicals.